3-Pyridinecarboximidamide, N-(2-(1-pyrrolidinyl)ethyl)-, monohydrochloride
Overview
Description
3-Pyridinecarboximidamide, N-(2-(1-pyrrolidinyl)ethyl)-, monohydrochloride is a chemical compound with the molecular formula C12H19ClN4. It is known for its unique structure, which includes a pyridine ring and a pyrrolidine moiety. This compound is used in various scientific research applications due to its interesting chemical properties and potential biological activities .
Preparation Methods
The synthesis of 3-Pyridinecarboximidamide, N-(2-(1-pyrrolidinyl)ethyl)-, monohydrochloride typically involves the reaction of pyridinecarboximidamide with a pyrrolidine derivative. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction. Industrial production methods may involve more efficient catalytic processes to increase yield and purity .
Chemical Reactions Analysis
3-Pyridinecarboximidamide, N-(2-(1-pyrrolidinyl)ethyl)-, monohydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions, particularly at the pyridine ring, using reagents like halogens or alkylating agents.
The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
3-Pyridinecarboximidamide, N-(2-(1-pyrrolidinyl)ethyl)-, monohydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential therapeutic uses.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-Pyridinecarboximidamide, N-(2-(1-pyrrolidinyl)ethyl)-, monohydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation .
Comparison with Similar Compounds
3-Pyridinecarboximidamide, N-(2-(1-pyrrolidinyl)ethyl)-, monohydrochloride can be compared with similar compounds such as:
- 6-(1-Pyrrolidinyl)-3-pyridinecarboximidamide dihydrochloride
- 2-(2,4-Dimethyl-1-pyrrolidinyl)-N’-hydroxy-3-pyridinecarboximidamide
These compounds share structural similarities but may differ in their chemical properties and biological activities.
Properties
CAS No. |
135420-44-9 |
|---|---|
Molecular Formula |
C12H19ClN4 |
Molecular Weight |
254.76 g/mol |
IUPAC Name |
N'-(2-pyrrolidin-1-ylethyl)pyridine-3-carboximidamide;hydrochloride |
InChI |
InChI=1S/C12H18N4.ClH/c13-12(11-4-3-5-14-10-11)15-6-9-16-7-1-2-8-16;/h3-5,10H,1-2,6-9H2,(H2,13,15);1H |
InChI Key |
OSFLDURCZPJXAR-UHFFFAOYSA-N |
Canonical SMILES |
C1CCN(C1)CCN=C(C2=CN=CC=C2)N.Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
